![molecular formula C16H20N6O2 B2980581 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-((tetrahydrofuran-2-yl)methyl)azetidine-3-carboxamide CAS No. 2034479-80-4](/img/structure/B2980581.png)
1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-((tetrahydrofuran-2-yl)methyl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-((tetrahydrofuran-2-yl)methyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C16H20N6O2 and its molecular weight is 328.376. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-((tetrahydrofuran-2-yl)methyl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-((tetrahydrofuran-2-yl)methyl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
Pyrazolopyrimidine compounds have been noted for their antimicrobial properties . This suggests that our compound could be researched for use in developing new antimicrobial agents that could be effective against various bacteria, viruses, and fungi.
Antitumor Applications
These compounds also show promise in antitumor research . The compound may be studied for its potential to inhibit the growth of cancer cells or to be used as a part of targeted cancer therapies.
Antidiabetic Applications
Given the antidiabetic properties of related compounds , there is potential for this compound to be used in the study of diabetes treatment options, possibly as a new type of medication that targets specific pathways involved in diabetes.
Anti-Alzheimer’s Disease Applications
Research into Alzheimer’s disease could benefit from the properties of pyrazolopyrimidine compounds . The compound may be useful in exploring treatments that could mitigate or alter the progression of Alzheimer’s disease.
Anti-inflammatory Applications
The anti-inflammatory effects of pyrazolopyrimidine compounds are well-documented . This suggests that our compound could be applied in the development of new anti-inflammatory drugs that may have fewer side effects or increased efficacy compared to current options.
Antioxidant Applications
Lastly, these compounds have shown antioxidant applications . The compound could be researched for its ability to neutralize free radicals and potentially be used to prevent or treat diseases caused by oxidative stress.
properties
IUPAC Name |
N-(oxolan-2-ylmethyl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N6O2/c23-16(17-8-13-3-1-6-24-13)12-9-21(10-12)14-7-15(19-11-18-14)22-5-2-4-20-22/h2,4-5,7,11-13H,1,3,6,8-10H2,(H,17,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPAQPMCFQAIXCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2CN(C2)C3=NC=NC(=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-((tetrahydrofuran-2-yl)methyl)azetidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.